
Standard Operating Procedure for Lys-
Bradykinin Vascular Permeability Assay

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lys-Bradykinin acetate

Cat. No.: B14766469

Get Quote

I. Introduction: The Scientific Rationale
Bradykinin, a potent inflammatory mediator, plays a pivotal role in regulating vascular tone and

permeability.[1] It exerts its effects primarily through the activation of the B2 receptor, a G

protein-coupled receptor constitutively expressed on endothelial cells.[2][3][4] The binding of

Lys-Bradykinin, a stable analog of bradykinin, to the B2 receptor initiates a cascade of

intracellular signaling events, leading to vasodilation, increased blood flow, and a transient

increase in vascular permeability.[1][2][5] This process is fundamental to the inflammatory

response, allowing for the extravasation of plasma proteins and immune cells to sites of tissue

injury or infection.[6]

The Lys-Bradykinin vascular permeability assay is a robust and widely used in vivo method to

quantify changes in microvascular permeability. This application note provides a detailed

protocol for the Miles assay, a classic technique that utilizes the extravasation of Evans blue

dye bound to serum albumin as a quantitative measure of vascular leakage.[7][8][9][10]

Understanding the mechanisms of bradykinin-induced permeability is critical for research in

inflammation, cardiovascular disease, and drug development.
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The binding of bradykinin to its B2 receptor on endothelial cells triggers a signaling cascade

that ultimately leads to the opening of inter-endothelial junctions.[2] This process involves:

G-protein activation: The activated B2 receptor couples to Gq and Gi proteins.[3]

Second messenger production: Gq activation stimulates phospholipase C (PLC), leading to

the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG).

Calcium mobilization: IP3 triggers the release of intracellular calcium stores, leading to a

transient increase in cytosolic calcium concentration.

Endothelial cell contraction and junction disassembly: Increased intracellular calcium

activates downstream effectors that promote the contraction of the actomyosin cytoskeleton

and the phosphorylation and subsequent internalization of vascular endothelial (VE)-

cadherin, a key component of adherens junctions.[2] This destabilizes the endothelial barrier,

allowing for paracellular flux of plasma contents.[2]

II. Visualizing the Bradykinin Signaling Pathway
To better understand the molecular events, the following diagram illustrates the key steps in the

bradykinin B2 receptor signaling pathway leading to increased vascular permeability.
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Caption: Bradykinin B2 Receptor Signaling Pathway.
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This protocol details the steps for performing a vascular permeability assay in mice using the

Miles assay technique.[7][8][11][12] This method is highly adaptable for studying various

agents that induce or inhibit vascular leakage.[8]

A. Materials and Reagents
Reagent/Material Supplier/Preparation Notes

Lys-Bradykinin Commercially available
Prepare fresh stock solutions

in sterile PBS.

Evans Blue Dye (EBD) Sigma-Aldrich or equivalent

Prepare a 0.5% or 1% (w/v)

solution in sterile PBS.[11][13]

Filter through a 0.22 µm filter

before use.[11]

Formamide Sigma-Aldrich or equivalent Used for dye extraction.[9][14]

Phosphate-Buffered Saline

(PBS)
Prepare in-house or purchase Sterile, pH 7.4.

Anesthetic
Ketamine/Xylazine cocktail or

Isoflurane

Follow approved institutional

animal care and use

guidelines.

Mice
8-12 weeks old, strain of

choice (e.g., C57BL/6, BALB/c)

Acclimatize animals for at least

one week before the

experiment.

Syringes and Needles Various sizes (e.g., 27-30G)
For intravenous and

intradermal injections.

Surgical Instruments Scissors, forceps For tissue dissection.

Spectrophotometer or

Fluorometer

For quantifying Evans Blue

dye.

B. Experimental Workflow
The following diagram provides a high-level overview of the experimental procedure.
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Caption: Experimental Workflow for the Miles Assay.
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C. Step-by-Step Procedure
Animal Preparation:

Anesthetize the mouse using an appropriate method as approved by your institution's

animal care and use committee.

Shave the dorsal skin to create a clear area for intradermal injections.

Evans Blue Dye Administration:

Inject 100 µL of a 0.5% or 1% Evans Blue dye solution intravenously via the tail vein.[7]

Allow the dye to circulate for approximately 30 minutes. A successful injection will result in

a slight blue tinge to the ears, paws, and snout.[12]

Intradermal Injections:

On the shaved dorsal skin, perform multiple intradermal injections of Lys-Bradykinin at

various concentrations (e.g., 10, 50, 100 ng in 20-50 µL of PBS).

As a negative control, inject an equal volume of the vehicle (sterile PBS) at a separate

site.[7]

It is recommended to inject the permeability-inducing agents and vehicle controls on

opposing flanks of the same animal to minimize inter-animal variability.[7][11]

Incubation and Euthanasia:

Allow the intradermally injected substances to take effect for 20-30 minutes.

Euthanize the mouse via an approved method (e.g., cervical dislocation under deep

anesthesia).

Tissue Collection and Dye Extraction:

Carefully dissect the skin from the back, exposing the underside.

Visible blue spots will indicate areas of vascular leakage.
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Use a standard-sized dermal punch (e.g., 6-8 mm) to collect skin samples from each

injection site.

Place each skin punch into a separate labeled microcentrifuge tube.

Add 500 µL to 1 mL of formamide to each tube to extract the Evans Blue dye.[9][14]

Incubate the tubes at 55-60°C for 24-48 hours, or until the dye is completely extracted

from the tissue.[15]

Quantification of Evans Blue Dye:

Centrifuge the tubes to pellet any tissue debris.

Transfer the supernatant (containing the extracted dye) to a new tube or a 96-well plate.

Measure the absorbance of the extracted dye at 620 nm using a spectrophotometer.[9][14]

Some protocols also recommend measuring at 740 nm to correct for background

absorbance.[14]

Alternatively, for higher sensitivity, a fluorometer can be used with an excitation

wavelength of 620 nm and an emission wavelength of 680 nm.[16][17]

Data Analysis:

Create a standard curve using known concentrations of Evans Blue dye in formamide.

Use the standard curve to determine the concentration of Evans Blue dye in each skin

sample.

Express the results as the amount of dye extravasated per tissue weight (e.g., µg of

EBD/mg of tissue) or per injection site.

Subtract the background leakage from the vehicle control sites to determine the specific

permeability induced by Lys-Bradykinin.

IV. Data Presentation and Interpretation
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The results of a typical Lys-Bradykinin vascular permeability assay can be summarized in a

table as shown below.

Treatment Group
Dose of Lys-
Bradykinin (ng)

Mean EBD
Extravasation
(µg/mg tissue) ±
SEM

P-value vs. Vehicle

Vehicle (PBS) 0 0.5 ± 0.1 -

Lys-Bradykinin 10 2.1 ± 0.3 <0.05

Lys-Bradykinin 50 5.8 ± 0.7 <0.001

Lys-Bradykinin 100 9.2 ± 1.1 <0.0001

Interpretation: The data should demonstrate a dose-dependent increase in vascular

permeability in response to Lys-Bradykinin. Statistical analysis (e.g., ANOVA followed by a

post-hoc test) should be performed to determine the significance of the observed differences.
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Issue Potential Cause Recommended Solution

High background leakage in

vehicle controls

- Improper intradermal injection

technique (subcutaneous

injection) - Inflammation due to

skin irritation

- Practice intradermal injection

technique to ensure a small,

raised bleb is formed. - Ensure

the shaving process does not

cause significant skin irritation.

Low or no response to Lys-

Bradykinin

- Inactive Lys-Bradykinin -

Unsuccessful intravenous

injection of Evans Blue dye

- Prepare fresh Lys-Bradykinin

solutions for each experiment.

- Confirm successful IV

injection by observing the blue

coloration of the animal's

extremities.

High variability between

animals

- Inconsistent injection

volumes - Differences in

animal age, weight, or health

status

- Use a calibrated pipette or

syringe for all injections. - Use

age- and weight-matched

animals and ensure they are

healthy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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